![molecular formula C10H16N2O2 B2555273 2-{[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]amino}cyclobutan-1-ol CAS No. 2162003-21-4](/img/structure/B2555273.png)
2-{[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]amino}cyclobutan-1-ol
Description
2-{[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]amino}cyclobutan-1-ol, also known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of cyclobutanes and has been shown to have a unique mechanism of action that makes it a promising candidate for the treatment of various neurological disorders.
Scientific Research Applications
Advanced Electronics
This compound has been used in the development of advanced electronics . Researchers have used theoretical calculations assessing electron orbital symmetry to synthesize this molecule, which is designed to be both transparent and colorless while absorbing near-infrared light . This property makes it suitable for use in advanced electronic devices.
Semiconducting Materials
The compound shows semiconducting properties . There is significant interest in the design of new organic semiconducting materials for high-tech applications such as solar cells and transistors . This compound, due to its unique properties, could be a potential candidate for such applications.
Photodetectors
Molecules that can absorb near-infrared light but not visible light, and so are colorless, have applications in photodetectors . This compound, which does not absorb visible light but does absorb near-infrared radiation, could be used in the development of more efficient photodetectors .
Solar Cells
The ability to absorb near-infrared light but not visible light makes this compound a potential candidate for use in solar cells . By absorbing near-infrared light, solar cells can potentially harness more energy, improving their efficiency.
Transistors
The semiconducting properties of this compound could make it useful in the development of transistors . Transistors are a key component in many electronic devices, and the development of new materials for transistors can lead to improvements in these devices.
Chemotherapy
The compound’s ability to absorb near-infrared light but not visible light could potentially be used in chemotherapy . Certain chemotherapy drugs are activated by light, and a compound that absorbs specific wavelengths of light could potentially be used to activate these drugs more precisely, reducing side effects.
properties
IUPAC Name |
2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylamino]cyclobutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-6-8(7(2)14-12-6)5-11-9-3-4-10(9)13/h9-11,13H,3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZIVIARONHTXCZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CNC2CCC2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]amino}cyclobutan-1-ol | |
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